Cas no 1243359-24-1 (2-Formyl-4-hydroxybenzoic acid)
2-Formyl-4-hydroxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-FORMYL-4-HYDROXYBENZOIC ACID
- MB26938
- Benzoic acid, 2-formyl-4-hydroxy-
- 2-Formyl-4-hydroxybenzoic acid
-
- MDL: MFCD16999731
- Inchi: 1S/C8H6O4/c9-4-5-3-6(10)1-2-7(5)8(11)12/h1-4,10H,(H,11,12)
- InChI Key: KXFHWYLIELQVRU-UHFFFAOYSA-N
- SMILES: OC1C=CC(C(=O)O)=C(C=O)C=1
Computed Properties
- Exact Mass: 166.02660867g/mol
- Monoisotopic Mass: 166.02660867g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 74.6
2-Formyl-4-hydroxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-248865-1.0g |
2-formyl-4-hydroxybenzoic acid |
1243359-24-1 | 1.0g |
$723.0 | 2023-02-20 | ||
| Enamine | EN300-248865-2.5g |
2-formyl-4-hydroxybenzoic acid |
1243359-24-1 | 2.5g |
$1496.0 | 2023-09-15 | ||
| Enamine | EN300-248865-5.0g |
2-formyl-4-hydroxybenzoic acid |
1243359-24-1 | 5.0g |
$1896.0 | 2023-02-20 | ||
| Enamine | EN300-248865-10.0g |
2-formyl-4-hydroxybenzoic acid |
1243359-24-1 | 10.0g |
$2384.0 | 2023-02-20 | ||
| Enamine | EN300-248865-1g |
2-formyl-4-hydroxybenzoic acid |
1243359-24-1 | 1g |
$723.0 | 2023-09-15 | ||
| Enamine | EN300-248865-5g |
2-formyl-4-hydroxybenzoic acid |
1243359-24-1 | 5g |
$1896.0 | 2023-09-15 | ||
| Enamine | EN300-248865-10g |
2-formyl-4-hydroxybenzoic acid |
1243359-24-1 | 10g |
$2384.0 | 2023-09-15 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1443636-1g |
2-Formyl-4-hydroxybenzoic acid |
1243359-24-1 | 98% | 1g |
¥9471.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1443636-5g |
2-Formyl-4-hydroxybenzoic acid |
1243359-24-1 | 98% | 5g |
¥22930.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1443636-10g |
2-Formyl-4-hydroxybenzoic acid |
1243359-24-1 | 98% | 10g |
¥33647.00 | 2024-08-09 |
2-Formyl-4-hydroxybenzoic acid Related Literature
-
1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 2-Formyl-4-hydroxybenzoic acid
Recent Advances in the Study of 2-Formyl-4-hydroxybenzoic Acid (CAS: 1243359-24-1) and Its Applications in Chemical Biology and Medicine
2-Formyl-4-hydroxybenzoic acid (CAS: 1243359-24-1) is a key intermediate in the synthesis of various bioactive compounds and pharmaceutical agents. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel anti-inflammatory, antimicrobial, and anticancer agents. This research briefing provides an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and therapeutic applications.
In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers explored the role of 2-Formyl-4-hydroxybenzoic acid as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The study demonstrated that derivatives of this compound exhibit significant inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin biosynthesis pathway, suggesting its potential as a lead compound for developing new anti-inflammatory drugs.
Another recent investigation, detailed in Bioorganic & Medicinal Chemistry Letters, focused on the antimicrobial properties of 2-Formyl-4-hydroxybenzoic acid derivatives. The researchers synthesized a series of analogs and evaluated their efficacy against multidrug-resistant bacterial strains. The results indicated that certain derivatives possess potent antibacterial activity, particularly against Gram-positive bacteria, with minimal cytotoxicity to human cells. These findings open new avenues for addressing the growing challenge of antibiotic resistance.
In the context of cancer research, a study featured in European Journal of Medicinal Chemistry reported the antitumor potential of 2-Formyl-4-hydroxybenzoic acid-based compounds. The researchers designed and synthesized a library of derivatives and assessed their activity against various cancer cell lines. Notably, several compounds exhibited selective cytotoxicity toward cancer cells while sparing normal cells, highlighting their potential as targeted anticancer agents. Mechanistic studies revealed that these derivatives induce apoptosis through the mitochondrial pathway, further supporting their therapeutic relevance.
Beyond its direct biological activities, 2-Formyl-4-hydroxybenzoic acid has also been employed as a versatile building block in the synthesis of complex natural products and pharmaceuticals. A recent publication in Organic Letters described its use in the total synthesis of a marine-derived alkaloid with promising neuroprotective properties. This application underscores the compound's utility in medicinal chemistry and drug development.
In summary, the latest research on 2-Formyl-4-hydroxybenzoic acid (CAS: 1243359-24-1) demonstrates its multifaceted potential in chemical biology and medicine. From its role as a precursor in drug synthesis to its direct biological activities, this compound continues to attract significant interest in the scientific community. Future studies are expected to further explore its mechanisms of action and optimize its derivatives for enhanced therapeutic efficacy and safety.
1243359-24-1 (2-Formyl-4-hydroxybenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)